Cas no 899940-65-9 (5-(butylsulfanyl)-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-(butylsulfanyl)-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 899940-65-9
• MF: C₁₆H₂₃N₃O₂S
• MW: 321.437722444534
• CID: 5489726
• PubChem ID: 18585363
• Update Time: 2025-05-20

5-(butylsulfanyl)-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 899940-65-9
• F2805-0357
• 5-(butylthio)-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 5-butylsulfanyl-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4-dione
• AKOS024468439
• 5-(butylsulfanyl)-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

• Inchi： 1S/C16H23N3O2S/c1-5-7-9-22-13-11(8-6-2)10-17-14-12(13)15(20)19(4)16(21)18(14)3/h10H,5-9H2,1-4H3
• InChI Key： BQKSEXXJZXTRRA-UHFFFAOYSA-N
• SMILES： S(CCCC)C1C(=CN=C2C=1C(N(C)C(N2C)=O)=O)CCC

Computed Properties

• Exact Mass: 321.15109816g/mol
• Monoisotopic Mass: 321.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 5-(butylsulfanyl)-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 5-(butylsulfanyl)-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 899940-65-9)

The compound 5-(butylsulfanyl)-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 899940-65-9) represents a fascinating molecule in the realm of heterocyclic chemistry. This intricate structure combines a pyrido-pyrimidine core with functional groups that suggest potential biological activity. The presence of a butylsulfanyl substituent at the 5-position and dimethyl groups at the 1 and 3 positions of the pyrido-pyrimidine scaffold contributes to its unique electronic and steric properties. The propyl group at the 6-position further modifies the molecule's physicochemical characteristics, making it an intriguing candidate for further investigation.

Heterocyclic compounds have long been a cornerstone of pharmaceutical research due to their diverse biological activities and structural versatility. The pyrido-pyrimidine scaffold is particularly notable for its presence in several bioactive natural products and pharmacologically relevant molecules. In recent years, there has been growing interest in derivatives of this scaffold due to their potential applications in treating various diseases. The compound in question (5-(butylsulfanyl)-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione) is no exception.

One of the most compelling aspects of this molecule is its potential as a scaffold for drug discovery. The butylsulfanyl group is known to influence both the solubility and binding affinity of molecules. Its sulfur atom can form hydrogen bonds or participate in metal coordination interactions, which are crucial for enzyme inhibition and receptor binding. Similarly, the dimethyl groups at the 1 and 3 positions can modulate the electronic distribution around the heterocycle, affecting its reactivity and interaction with biological targets.

The propyl group at the 6-position adds another layer of complexity to the molecule. This alkyl chain can influence both the conformational flexibility and hydrophobicity of the compound. Such structural features are often critical for achieving optimal pharmacokinetic properties. For instance, hydrophobic interactions with lipid bilayers in cell membranes can affect absorption and distribution profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that derivatives of this scaffold can interact with various enzymes and receptors involved in metabolic pathways related to cancer, inflammation, and neurodegenerative diseases. While specific data on 5-(butylsulfanyl)-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione is limited at this time, its structural features suggest potential therapeutic applications.

In vitro studies have begun to explore the interactions between this compound and model biological systems. Initial experiments indicate that it may exhibit inhibitory effects on certain enzymes by competing with natural substrates or by altering enzyme conformation through non-covalent interactions. These preliminary findings are encouraging but require further validation through more comprehensive biochemical assays.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds within the heterocyclic core.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. They form the backbone of numerous drugs used today, including antiviral agents like acyclovir and anticancer drugs like temozolomide. The versatility of these structures allows chemists to design molecules with tailored properties for specific therapeutic needs.

As research continues into 5-(butylsulfanyl)-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione, new insights into its biological activity are likely to emerge. These studies may uncover novel mechanisms of action or identify new therapeutic targets for which it could be developed as a lead compound or optimized derivative.

The integration of experimental data with computational modeling represents a powerful approach to accelerate drug discovery efforts. By leveraging both experimental evidence and predictive simulations， researchers can prioritize compounds for further investigation more effectively than ever before.

In conclusion,5-(butylsulfanyl)-1，3-dimethyl-6-propyl-lＨ，２Ｈ，３Ｈ，４Ｈ-pyrido２，３-dpyrimidine－２，４－dione (CAS No．899940－65－9) is a structurally complex heterocyclic compound with potential biological significance．Its unique combination of functional groups makes it an attractive candidate for further exploration in medicinal chemistry．With continued research， this molecule may contribute valuable insights into disease mechanisms or serve as a starting point for developing novel therapeutic agents．